Cas no 111631-17-5 (2H-Pyrrole-2-carboxylicacid, 5-amino-3,4-dihydro-, (S)- (9CI))

2H-Pyrrole-2-carboxylicacid, 5-amino-3,4-dihydro-, (S)- (9CI) structure
111631-17-5 structure
Product Name:2H-Pyrrole-2-carboxylicacid, 5-amino-3,4-dihydro-, (S)- (9CI)
CAS No:111631-17-5
MF:C5H8N2O2
MW:128.129220962524
CID:129340
PubChem ID:13894666
Update Time:2025-07-09

2H-Pyrrole-2-carboxylicacid, 5-amino-3,4-dihydro-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyrrole-2-carboxylicacid, 5-amino-3,4-dihydro-, (S)- (9CI)
    • (2S)-5-amino-3,4-dihydro-2H-pyrrole-2-carboxylic acid
    • 111631-17-5
    • EN300-6472956
    • 2H-Pyrrole-2-carboxylicacid,5-amino-3,4-dihydro-,(S)-(9CI)
    • SCHEMBL5901595
    • (S)-5-Amino-3,4-dihydro-2H-pyrrole-2-carboxylic acid
    • Inchi: 1S/C5H8N2O2/c6-4-2-1-3(7-4)5(8)9/h3H,1-2H2,(H2,6,7)(H,8,9)/t3-/m0/s1
    • InChI Key: QQZIRAVAHFONDV-VKHMYHEASA-N
    • SMILES: OC([C@@H]1CCC(N)=N1)=O

Computed Properties

  • Exact Mass: 128.058577502g/mol
  • Monoisotopic Mass: 128.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 75.7Ų

2H-Pyrrole-2-carboxylicacid, 5-amino-3,4-dihydro-, (S)- (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6472956-0.05g
(2S)-5-amino-3,4-dihydro-2H-pyrrole-2-carboxylic acid
111631-17-5
0.05g
$1549.0 2023-05-24
Enamine
EN300-6472956-0.1g
(2S)-5-amino-3,4-dihydro-2H-pyrrole-2-carboxylic acid
111631-17-5
0.1g
$1623.0 2023-05-24
Enamine
EN300-6472956-0.25g
(2S)-5-amino-3,4-dihydro-2H-pyrrole-2-carboxylic acid
111631-17-5
0.25g
$1696.0 2023-05-24
Enamine
EN300-6472956-0.5g
(2S)-5-amino-3,4-dihydro-2H-pyrrole-2-carboxylic acid
111631-17-5
0.5g
$1770.0 2023-05-24
Enamine
EN300-6472956-1.0g
(2S)-5-amino-3,4-dihydro-2H-pyrrole-2-carboxylic acid
111631-17-5
1g
$1844.0 2023-05-24
Enamine
EN300-6472956-2.5g
(2S)-5-amino-3,4-dihydro-2H-pyrrole-2-carboxylic acid
111631-17-5
2.5g
$3611.0 2023-05-24
Enamine
EN300-6472956-5.0g
(2S)-5-amino-3,4-dihydro-2H-pyrrole-2-carboxylic acid
111631-17-5
5g
$5345.0 2023-05-24
Enamine
EN300-6472956-10.0g
(2S)-5-amino-3,4-dihydro-2H-pyrrole-2-carboxylic acid
111631-17-5
10g
$7927.0 2023-05-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1542998-1g
(S)-5-amino-3,4-dihydro-2H-pyrrole-2-carboxylic acid
111631-17-5 98%
1g
¥17034.00 2024-08-09

Additional information on 2H-Pyrrole-2-carboxylicacid, 5-amino-3,4-dihydro-, (S)- (9CI)

Recent Advances in the Study of 2H-Pyrrole-2-carboxylicacid, 5-amino-3,4-dihydro-, (S)- (9CI) (CAS: 111631-17-5)

The compound 2H-Pyrrole-2-carboxylicacid, 5-amino-3,4-dihydro-, (S)- (9CI) (CAS: 111631-17-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel bioactive molecules. Its chiral (S)-configuration and the presence of both amino and carboxylic acid functional groups make it a versatile building block for the development of peptidomimetics and small-molecule inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of selective kinase inhibitors, showing promising results in preclinical models of inflammatory diseases.

In addition to its synthetic applications, researchers have explored the direct biological activity of 2H-Pyrrole-2-carboxylicacid, 5-amino-3,4-dihydro-, (S)- (9CI). A recent investigation published in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound exhibits moderate inhibitory activity against certain metalloproteinases, suggesting potential applications in the treatment of conditions such as cancer metastasis and rheumatoid arthritis. The study utilized molecular docking simulations to elucidate the binding interactions between the compound and the target enzymes.

Pharmacokinetic studies have also been conducted to evaluate the drug-like properties of this compound. Research published in European Journal of Pharmaceutical Sciences (2023) investigated its absorption, distribution, metabolism, and excretion (ADME) profiles in rodent models. The results indicated favorable oral bioavailability and metabolic stability, making it a promising candidate for further drug development.

From a structural perspective, advanced spectroscopic techniques including NMR and X-ray crystallography have been employed to characterize the compound's conformation and intermolecular interactions. A recent crystallographic study (Acta Crystallographica Section E, 2024) revealed interesting hydrogen-bonding patterns that may contribute to its biological activity and stability in solid-state formulations.

Looking forward, several research groups are exploring the potential of 2H-Pyrrole-2-carboxylicacid, 5-amino-3,4-dihydro-, (S)- (9CI) as a scaffold for the development of novel antimicrobial agents. Preliminary results presented at the 2024 American Chemical Society National Meeting showed promising activity against drug-resistant bacterial strains, particularly when incorporated into hybrid molecules with known antibiotic pharmacophores.

In conclusion, the growing body of research on 2H-Pyrrole-2-carboxylicacid, 5-amino-3,4-dihydro-, (S)- (9CI) (CAS: 111631-17-5) demonstrates its multifaceted potential in pharmaceutical development. Its unique structural features, combined with emerging biological activities, position this compound as an important focus for future medicinal chemistry research and drug discovery efforts.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD